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Compound of Interest

Compound Name: withanoside IV

Cat. No.: B569226

For Researchers, Scientists, and Drug Development Professionals

Introduction

Withanoside IV is a prominent steroidal lactone glycoside isolated from the roots of Withania
somnifera, a plant revered in Ayurvedic medicine for its wide-ranging therapeutic properties.
This technical guide provides an in-depth overview of the current scientific understanding of the
biological activities of withanoside IV, with a focus on its neuroprotective, anti-inflammatory,
immunomodulatory, anti-cancer, and metabolic effects. The information presented herein is
intended to serve as a valuable resource for researchers and professionals engaged in the
discovery and development of novel therapeutics. While significant research has illuminated
the neuroprotective potential of withanoside IV, its activity in other therapeutic areas is an
emerging field of investigation, with much of the current data derived from studies on whole
extracts of Withania somnifera or other related withanolides.

Neuroprotective Activity

The most extensively studied biological activity of withanoside IV is its neuroprotective effect,
particularly in the context of neurodegenerative diseases like Alzheimer's disease.

Quantitative Data
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Experimental Protocols

In Vivo Model of Alzheimer's Disease:.[1][2]

¢ Animal Model: Male ddY mice.

 Induction of Neurodegeneration: Intracerebroventricular (i.c.v.) injection of amyloid-beta (AB)

peptide (25-35).

e Treatment: Oral administration of withanoside IV (10 umol/kg/day).

» Behavioral Assessment: Maze learning tasks to evaluate memory function.

» Histological Analysis: Immunohistochemistry to assess axonal, dendritic, and synaptic

densities in the brain.

Neurite Outgrowth Assay:.[2]
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¢ Cell Line: Human neuroblastoma SH-SY5Y caells.

e Culture Conditions: Cells are maintained in a suitable growth medium and then differentiated

to induce a neuronal phenotype.

e Treatment: Incubation with withanoside IV at a concentration of 1 puM.

e Analysis: Morphological assessment of neurite extension and branching using microscopy

and image analysis software. The expression of neuronal markers can be quantified by

immunofluorescence or Western blotting.

Signaling Pathways

The neuroprotective effects of withanoside IV and its metabolite, sominone, are believed to be

mediated through the reconstruction of neuronal networks. This involves the promotion of

neurite outgrowth, including both axonal and dendritic regeneration, and the reconstruction of

synapses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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